Cas no 2228703-59-9 (3-(4-ethoxy-3-methoxyphenoxy)-3-methylazetidine)

• Product Name: 3-(4-ethoxy-3-methoxyphenoxy)-3-methylazetidine
• CAS No: 2228703-59-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6029882
• PubChem ID: 165690066
• Update Time: 2025-07-17

3-(4-ethoxy-3-methoxyphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxy-3-methoxyphenoxy)-3-methylazetidine
• 2228703-59-9
• EN300-1814116

• Inchi： 1S/C13H19NO3/c1-4-16-11-6-5-10(7-12(11)15-3)17-13(2)8-14-9-13/h5-7,14H,4,8-9H2,1-3H3
• InChI Key： WGPMVTGAUZVNNW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)OC)OCC)C1(C)CNC1

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 39.7Ų

Additional information on 3-(4-ethoxy-3-methoxyphenoxy)-3-methylazetidine

Introduction to 3-(4-Ethoxy-3-Methoxyphenoxy)-3-Methylazetidine (CAS No. 2228703-59-9)

3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine (CAS No. 2228703-59-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a broad range of biological activities. The unique structural features of 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine make it a promising candidate for various therapeutic applications, particularly in the areas of neurodegenerative diseases and cancer.

The chemical structure of 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine consists of an azetidine ring substituted with a 4-ethoxy-3-methoxyphenoxy group and a methyl group. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The ethoxy and methoxy substituents on the phenyl ring enhance the lipophilicity and stability of the molecule, while the azetidine ring provides structural rigidity and conformational constraints that are crucial for receptor binding.

Recent studies have highlighted the potential of 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine as a potent inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The selective inhibition of MAO-B by 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine suggests its potential as a neuroprotective agent, capable of reducing oxidative stress and neuroinflammation.

In addition to its neuroprotective properties, 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine has shown promise in cancer research. A study published in Cancer Research reported that this compound selectively targets and inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression in cancer cells. By inhibiting CDK4, 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine can induce cell cycle arrest and apoptosis in cancer cells, making it a potential candidate for anticancer therapy.

The pharmacokinetic properties of 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine have also been extensively studied. Preclinical data indicate that this compound exhibits favorable oral bioavailability, good plasma stability, and low toxicity. These properties make it an attractive candidate for further development as a therapeutic agent. Moreover, its ability to cross the blood-brain barrier (BBB) is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of this compound as a safe and effective treatment option for various diseases.

In conclusion, 3-(4-Ethoxy-3-Methoxyphenoxy)-3-methylazetidine (CAS No. 2228703-59-9) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, with the hope of bringing new treatment options to patients suffering from neurodegenerative diseases and cancer.